Cas no 2757874-19-2 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• CAS No: 2757874-19-2
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5611978
• PubChem ID: 165756510
• Update Time: 2025-10-31

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• 2757874-19-2
• EN300-35537737
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

• Inchi： 1S/C23H21N3O4/c27-22(28)21-18-11-13(9-10-20(18)25-26-21)24-23(29)30-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-8,13,19H,9-12H2,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： KYDYQOYBYKVPTE-UHFFFAOYSA-N
• SMILES： O(C(NC1CC2C(C(=O)O)=NNC=2CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

5-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

The compound with CAS No. 2757874-19-2, known as 5-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development.

The molecule features a unique combination of structural elements: a fluorenylmethoxycarbonyl (Fmoc) group attached to an indazole ring system. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence here suggests that this compound may play a role in peptide-based drug design or as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound as a precursor for the development of bioactive agents targeting specific molecular pathways. Its indazole core is known to exhibit interesting pharmacological properties, including antioxidant and anti-inflammatory activities. The tetrahydroindazole moiety further enhances its potential as a bioavailable drug candidate due to its lipophilic nature and ability to penetrate cellular membranes.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the indazole framework. The introduction of the Fmoc group requires precise control over reaction conditions to ensure high yields and purity.

One of the most promising aspects of this compound is its versatility in chemical modification. By altering substituents on the indazole ring or modifying the Fmoc group, scientists can tailor the molecule's properties for specific therapeutic applications. For instance, substituent modifications can enhance solubility, stability, or bioavailability.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. This suggests that it could serve as a lead compound for developing treatments targeting conditions such as Alzheimer's disease or Parkinson's disease.

Moreover, computational studies using molecular docking have revealed that this compound has favorable interactions with key protein targets. These findings underscore its potential as a scaffold for drug design and highlight the importance of further experimental validation.

In conclusion, 5-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological properties make it a valuable tool for researchers in the field of medicinal chemistry.